Eu(fod)3

Specification

• Molecular Formula: C30H33EuF21O6
• Molecular Weight: 1040.5 g/mol
• IUPAC Name: europium;(Z)-1,1,1,2,2,3,3-heptafluoro-6-hydroxy-7,7-dimethyloct-5-en-4-one
• Standard InChI: InChI=1S/3C10H11F7O2.Eu/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4,18H,1-3H3;/b3*5-4-
• Standard InChI Key: UDXLMYFGTHAWDC-VNGPFPIXSA-N
• Isomeric SMILES: CC(/C(=C/C(=O)C(F)(F)C(F)(F)C(F)(F)F)/O)(C)C.CC(/C(=C/C(=O)C(F)(F)C(F)(F)C(F)(F)F)/O)(C)C.CC(/C(=C/C(=O)C(F)(F)C(F)(F)C(F)(F)F)/O)(C)C.[Eu]
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)O.CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)O.CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)O.[Eu]

Introduction

Physical and Chemical Properties

Eu(fod)3 exhibits distinct physical and chemical properties that contribute to its utility in various applications. The following table summarizes the key physical and chemical characteristics of this compound:

Property	Value
CAS Number	17631-68-4
Molecular Formula	C30H30EuF21O6
Molecular Weight	1037.49 g/mol
Physical Form	Solid
Melting Point	203-207°C
Boiling Point	172.7°C at 760 mmHg
Flash Point	75.5°C
Water Solubility	Insoluble in water, soluble in organic solvents
Sensitivity	Hygroscopic
Hydrolytic Sensitivity	No reaction with water under neutral conditions

The compound is notably insoluble in water but readily dissolves in various organic solvents, making it suitable for incorporation into organic materials and solutions. Its hygroscopic nature necessitates careful handling and storage to prevent moisture absorption that could affect its performance in various applications. The high melting point (203-207°C) indicates relatively strong intermolecular forces within the crystalline structure.

Structural Characteristics

When Eu(fod)3 forms adducts with additional ligands, its coordination geometry can vary significantly. For instance, research has demonstrated that Eu(fod)3 can form complexes with ligands such as benzimidazole (bzi), 4,7-diphenyl-1,10-phenanthroline (bath), and 2-(2-pyridyl) benzimidazole (py-im). Single crystal X-ray diffraction analysis has revealed that these complexes exhibit different coordination numbers: seven-coordination in [Eu(fod)3(bzi)] with a mono-capped octahedron geometry, and eight-coordination in both [Eu(fod)3(bath)] and [Eu(fod)3(py-im)] complexes with trigonal dodecahedron geometries.

Similarly, when coordinated with 2-pyrrolidone ligands, forming [Eu(FOD)3(2-Pyr)2], the complex adopts a distorted square antiprismatic coordination polyhedron. In this arrangement, both 2-pyrrolidone ligands coordinate to the europium(III) center through their oxygen atoms in neutral form, while the three fod molecules coordinate in anionic form.

These structural variations significantly influence the spectroscopic properties of the resulting complexes, particularly their luminescence characteristics and energy transfer efficiency.

The spectroscopic properties of Eu(fod)3 and its derivatives are characterized by distinctive luminescence patterns that make them valuable for various applications. The photoluminescence of these complexes is primarily driven by the electronic transitions within the europium(III) ion, specifically from the 5D0 excited state to the 7FJ (J = 0-6) ground state manifold.

Emission Characteristics

The emission spectra of Eu(fod)3 complexes are dominated by the hypersensitive transition 5D0 → 7F2, which produces intense red luminescence. This transition is particularly sensitive to the local symmetry around the europium ion and demonstrates the highly asymmetric environment created by the fod ligands. The pure red emission of these complexes in solid state is evidenced by their CIE coordinates, which closely align with the standard NTSC 1987 values for red emission.

Lifetime measurements provide valuable insights into the excited state dynamics of Eu(fod)3 complexes. In studies of Eu(fod)3 adsorbed on modified silica surfaces, researchers have observed emission lifetimes ranging from 476 to 566 μs, with an interesting trend: increasing amounts of adsorbed complex correspond to longer lifetimes. This behavior suggests that the proximity of Eu centers at the surface (at higher complex concentrations) favors longer lifetimes, contrary to observations in other systems where concentration typically leads to quenching effects.

Energy Transfer Processes

The efficiency of luminescence in Eu(fod)3 complexes is heavily dependent on the energy transfer processes from the ligands to the metal center. This process, often referred to as the "antenna effect," involves the absorption of light by the ligands followed by energy transfer to the europium(III) ion, which subsequently emits light through its characteristic transitions. The efficiency of this process varies significantly depending on the auxiliary ligands coordinated to the complex.

Research has shown that certain ligands, such as 4,7-diphenyl-1,10-phenanthroline (bath), serve as excellent sensitizers for the europium ion, resulting in stronger luminescence properties and higher quantum yields.

Applications and Research Developments

The unique properties of Eu(fod)3 have led to its utilization in various scientific and technological applications. These applications leverage the compound's distinctive spectroscopic characteristics and its ability to form stable complexes with various ligands.

UV Light Conversion

Recent research has demonstrated the potential of Eu(fod)3-based complexes as efficient UV light converters. The complexes' ability to absorb UV radiation and emit pure red light makes them valuable for applications in lighting and display technologies. The optical band gaps determined for these complexes suggest possible applications in semiconductor materials, potentially for light-emitting diodes (LEDs) or other optoelectronic devices.

Surface Modifications and Material Science

Eu(fod)3 has been successfully employed in the modification of silica surfaces, creating materials with unique luminescent properties. Studies have investigated the adsorption of Eu(fod)3 on 3-trimethoxypropylthioethylamine modified silica surfaces, revealing interesting relationships between complex concentration and luminescence lifetimes. These modified materials could find applications in sensing, catalysis, or as luminescent markers.

Spectroscopic Probes

The distinctive spectroscopic properties of Eu(fod)3 make it valuable as a probe in various analytical applications. The complex has been used in NMR studies to investigate the permeability of lipid membranes to ions, highlighting its utility in biochemical research. Its sharp emission bands and sensitivity to the local environment make it an excellent spectroscopic probe for studying structural and dynamic aspects of various chemical and biological systems.